Cas no 1261893-90-6 (2-(5-cyano-2-fluorophenyl)-5-methoxybenzoic Acid)
2-(5-cyano-2-fluorophenyl)-5-methoxybenzoic Acid Chemical and Physical Properties
Names and Identifiers
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- 2-(5-cyano-2-fluorophenyl)-5-methoxybenzoic Acid
- 2-(5-Cyano-2-fluorophenyl)-5-methoxybenzoic acid, 95%
- MFCD18320167
- 1261893-90-6
- DTXSID20689811
- 5'-Cyano-2'-fluoro-4-methoxy[1,1'-biphenyl]-2-carboxylic acid
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- MDL: MFCD18320167
- Inchi: 1S/C15H10FNO3/c1-20-10-3-4-11(13(7-10)15(18)19)12-6-9(8-17)2-5-14(12)16/h2-7H,1H3,(H,18,19)
- InChI Key: OOLOQEFJVPCYHP-UHFFFAOYSA-N
- SMILES: FC1=CC=C(C#N)C=C1C1C=CC(=CC=1C(=O)O)OC
Computed Properties
- Exact Mass: 271.06447134g/mol
- Monoisotopic Mass: 271.06447134g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 70.3Ų
2-(5-cyano-2-fluorophenyl)-5-methoxybenzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB327317-5 g |
2-(5-Cyano-2-fluorophenyl)-5-methoxybenzoic acid, 95%; . |
1261893-90-6 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB327317-5g |
2-(5-Cyano-2-fluorophenyl)-5-methoxybenzoic acid, 95%; . |
1261893-90-6 | 95% | 5g |
€1159.00 | 2025-04-21 |
2-(5-cyano-2-fluorophenyl)-5-methoxybenzoic Acid Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 2-(5-cyano-2-fluorophenyl)-5-methoxybenzoic Acid
Comprehensive Overview of 2-(5-cyano-2-fluorophenyl)-5-methoxybenzoic Acid (CAS No. 1261893-90-6)
2-(5-cyano-2-fluorophenyl)-5-methoxybenzoic Acid (CAS No. 1261893-90-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyano and methoxy functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a fluorophenyl moiety, enhances its potential for applications in drug discovery and material science. Researchers are increasingly exploring its utility in designing small-molecule inhibitors and fluorescence probes, aligning with the growing demand for precision medicine and diagnostic tools.
The compound’s CAS No. 1261893-90-6 is a key identifier in regulatory and commercial databases, ensuring traceability in supply chains. Recent studies highlight its role in modulating enzyme activity, particularly in targeting kinase pathways, a hotspot in oncology research. With the rise of AI-driven drug discovery, computational models frequently reference 2-(5-cyano-2-fluorophenyl)-5-methoxybenzoic Acid as a scaffold for virtual screening. This aligns with trending searches on "organic synthesis breakthroughs" and "fluorinated compounds in medicine," reflecting its relevance in cutting-edge science.
From a synthetic chemistry perspective, the methoxybenzoic acid core of this compound offers versatility in derivatization. Its electron-withdrawing cyano group and fluorine substitution contribute to enhanced stability and bioavailability, making it a candidate for prodrug development. Industry forums often discuss its compatibility with green chemistry principles, addressing concerns about sustainable manufacturing. Queries like "eco-friendly synthesis of fluorinated aromatics" underscore this intersection of innovation and environmental responsibility.
Analytical techniques such as HPLC and NMR are essential for characterizing CAS No. 1261893-90-6, ensuring purity for research applications. The compound’s UV absorption properties also make it valuable in photochemical studies, a niche explored in academic publications. Notably, its low toxicity profile (as per preliminary assays) positions it favorably for bioconjugation projects, a trending topic in "targeted drug delivery" discussions.
In summary, 2-(5-cyano-2-fluorophenyl)-5-methoxybenzoic Acid exemplifies the convergence of structural ingenuity and practical utility. Its applications span from high-throughput screening to material science innovations, resonating with global searches for "multifunctional chemical building blocks." As research evolves, this compound is poised to remain a focal point in interdisciplinary scientific advancements.
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